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Compound of Interest

Compound Name: EPZ028862

Cat. No.: B12390063

Get Quote

Technical Support Center: EPZ028862
This technical support center provides guidance on the best practices for storing and handling

EPZ028862, a potent and selective inhibitor of the SMYD3 methyltransferase. The following

information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: How should I store EPZ028862 upon receipt?

A: Upon receipt, EPZ028862, provided as a solid powder, should be stored under specific

conditions to ensure its stability and efficacy. For short-term storage (days to weeks), it is

recommended to keep the compound in a dry, dark environment at 0 - 4°C.[1] For long-term

storage (months to years), the compound should be stored at -20°C.[1]

Q2: How do I reconstitute EPZ028862 for experimental use?

A: EPZ028862 is soluble in Dimethyl Sulfoxide (DMSO).[1] To reconstitute, prepare a stock

solution in DMSO. The exact volume of DMSO to use will depend on the desired final

concentration and the amount of compound in the vial. It is crucial to refer to the Certificate of
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Analysis (CofA) that accompanies your specific lot of EPZ028862 for the exact molecular

weight and mass of the compound to ensure accurate concentration calculations.

Q3: What is the stability of EPZ028862 in its solid form and in solution?

A: When stored correctly as a solid, EPZ028862 has a shelf life of over three years.[1] The

product is stable enough for a few weeks during ordinary shipping at ambient temperatures.[1]

The stability of stock solutions in DMSO at various temperatures is not explicitly stated, but it is

general best practice to store DMSO stock solutions at -20°C or -80°C and to minimize freeze-

thaw cycles. For working solutions in aqueous buffers, it is advisable to prepare them fresh for

each experiment.

Q4: Are there any specific safety precautions I should take when handling EPZ028862?

A: A specific Safety Data Sheet (SDS) for EPZ028862 is not readily available. Therefore, it

should be handled with the standard precautions for a research chemical of unknown toxicity.

This includes wearing appropriate personal protective equipment (PPE) such as a lab coat,

safety glasses, and gloves. All handling of the solid compound and concentrated stock

solutions should be performed in a well-ventilated area or a chemical fume hood. Avoid

inhalation of dust and direct contact with skin and eyes.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in DMSO.

- Insufficient solvent volume.-

Low-quality DMSO.-

Compound has precipitated

out of solution.

- Ensure you are using a

sufficient volume of high-purity,

anhydrous DMSO.- Gently

warm the solution to 37°C and

vortex or sonicate briefly.- If

precipitation is observed in a

stock solution after storage,

warm and vortex to redissolve

before use.

Inconsistent experimental

results.

- Inaccurate concentration of

the stock solution.-

Degradation of the compound.-

Multiple freeze-thaw cycles of

the stock solution.

- Verify calculations for the

stock solution concentration,

taking into account the exact

mass and molecular weight

from the CofA.- Prepare fresh

working solutions from the

stock for each experiment.-

Aliquot the stock solution into

single-use volumes to avoid

repeated freeze-thaw cycles.

Precipitation of the compound

in aqueous buffer.

- Low solubility of EPZ028862

in aqueous solutions.- The final

concentration of DMSO is too

low.

- Increase the final percentage

of DMSO in your working

solution (ensure it is

compatible with your

experimental system).-

Prepare the working solution

immediately before use.-

Consider using a surfactant or

other solubilizing agent, if

compatible with your assay.

Quantitative Data Summary
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Parameter Value Source

Chemical Formula C₂₀H₃₀N₄O₄S MedKoo Biosciences

Molecular Weight 422.54 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Purity >98% MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences[1]

Short-Term Storage 0 - 4°C (Dry, Dark) MedKoo Biosciences[1]

Long-Term Storage -20°C (Dry, Dark) MedKoo Biosciences[1]

Shelf Life (Solid) >3 years (if stored properly) MedKoo Biosciences[1]

Experimental Protocols & Workflows
General Reconstitution Protocol
A general protocol for reconstituting a lyophilized compound like EPZ028862 is detailed below.

Always refer to the product-specific Certificate of Analysis for precise calculations.
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Preparation

Reconstitution

Storage

Start: Obtain EPZ028862
and Certificate of Analysis

Equilibrate vial to
room temperature

Briefly centrifuge vial to
collect powder at the bottom

Add calculated volume
of anhydrous DMSO

Refer to CofA for mass

Vortex or sonicate gently
to fully dissolve

Visually inspect for
complete dissolution

If not dissolved

Aliquot stock solution into
single-use vials

If fully dissolved

Store aliquots at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for reconstituting solid EPZ028862 into a stock solution.
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Decision-Making for Storage Conditions
The following diagram illustrates the decision-making process for the appropriate storage of

EPZ028862.

Storage Duration
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Compound Form
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Is the compound in
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Store at 0 - 4°C
(Dry, Dark)
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Store at -20°C
(Dry, Dark)

Long-term
(months to years)

Follow duration-based
storage for solid

Solid

Store stock solution
at -20°C or -80°C

Solution
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Caption: Decision guide for the proper storage of EPZ028862.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.fishersci.com [assets.fishersci.com]

To cite this document: BenchChem. [Best practices for storing and handling EPZ028862].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390063/docs#best-practices-for-storing-and-
handling-epz028862]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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